Cas no 5626-61-9 (Pyrrolo[3,4-b]pyrrole-2,4,6(5H)-trione,tetrahydro-)

• Product Name: Pyrrolo[3,4-b]pyrrole-2,4,6(5H)-trione,tetrahydro-
• CAS No: 5626-61-9
• MF: C₁₀H₁₂BrN₃OS
• MW: 302.190779685974
• CID: 386878
• PubChem ID: 2856609
• Update Time: 2025-04-19

Pyrrolo[3,4-b]pyrrole-2,4,6(5H)-trione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole-2,4,6(5H)-trione,tetrahydro-
• 1-[(3-bromobenzoyl)amino]-3-ethylthiourea
• 2-(3-Bromobenzoyl)-N-ethylhydrazinecarbothioamide
• benzoic acid, 3-bromo-, 2-[(ethylamino)thioxomethyl]hydrazide
• CHEMBL1369078
• SR-01000009277
• AKOS001046250
• CCG-12953
• DTXSID40386254
• HMS2500J05
• SR-01000009277-1
• 3-BROMO-N-[(E)-N-ETHYL-(C-SULFANYLCARBONIMIDOYL)AMINO]BENZAMIDE
• CBMicro_025579
• MLS000578771
• SR-01000215151
• 5626-61-9
• AB00091110-01
• BIM-0025356.P001
• 325766-12-9
• SR-01000215151-1
• Z33058573
• F0807-0745
• AKOS003624720
• SMR000186560
• (E)-N'-(3-bromobenzoyl)-N-ethylcarbamohydrazonothioic acid

• Inchi： 1S/C10H12BrN3OS/c1-2-12-10(16)14-13-9(15)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3,(H,13,15)(H2,12,14,16)
• InChI Key： LXUGYJQOMJJTIG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NNC(NCC)=S)=O

Computed Properties

• Exact Mass: 300.98856
• Monoisotopic Mass: 300.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 53.16